Cas no 76906-12-2 (4-Thiazolidinecarboxylic acid, 3-acetyl-, methyl ester)
76906-12-2 structure
Product Name:4-Thiazolidinecarboxylic acid, 3-acetyl-, methyl ester
CAS No:76906-12-2
MF:C7H11NO3S
MW:189.232140779495
CID:537063
PubChem ID:70567228
Update Time:2025-04-19
4-Thiazolidinecarboxylic acid, 3-acetyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-Thiazolidinecarboxylic acid, 3-acetyl-, methyl ester
- methyl 3-acetyl-1,3-thiazolidine-4-carboxylate
- 76906-12-2
- SCHEMBL11342331
- DTXSID50742408
-
- Inchi: 1S/C7H11NO3S/c1-5(9)8-4-12-3-6(8)7(10)11-2/h6H,3-4H2,1-2H3
- InChI Key: ZUWKFZCERVATHR-UHFFFAOYSA-N
- SMILES: S1CN(C(C)=O)C(C(=O)OC)C1
Computed Properties
- Exact Mass: 189.04603
- Monoisotopic Mass: 189.04596439g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 71.9Ų
Experimental Properties
- PSA: 46.61
4-Thiazolidinecarboxylic acid, 3-acetyl-, methyl ester Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
76906-12-2 (4-Thiazolidinecarboxylic acid, 3-acetyl-, methyl ester) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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